Cas no 73309-46-3 (Ethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,chloride (1:1))

• Product Name: Ethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,chloride (1:1)
• CAS No: 73309-46-3
• MF: C₃₉H₄₄ClN₃O
• MW: 606.239169120789
• CID: 564230
• PubChem ID: 166417
• Update Time: 2025-04-19

Ethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,chloride (1:1)
• [4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthyl]methylene]-2,5-cyclohexadien-1-ylidene]diethylammonium chloride
• Ethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-
• C.I. Basic Blue 81
• Ethanaminium,N-[4-[[4-(diethylamino)phenyl] [4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene ]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,chloride
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(4-((4-ethoxyphenyl)amino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, chloride (1:1)
• Ethanaminium, N-(4-((4-(diethylamino)phenyl)(4-((4-ethoxyphenyl)amino)-1-naphthalenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-ethyl-, chloride
• Ethanaminium, N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, chloride
• Ethanaminium, N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, chloride (1:1)
• DTXSID90888238
• EINECS 277-374-9
• 73309-46-3
• n-[(1e)-4-{bis[4-(diethylamino)phenyl]methylidene}naphthalen-1(4h)-ylidene]-4-ethoxyanilinium chloride
• NS00020808
• [4-[bis[4-(diethylamino)phenyl]methylidene]naphthalen-1-ylidene]-(4-ethoxyphenyl)azanium;chloride
• DTXSID10276557
• 37279-80-4
• NS00090144

• Inchi： 1S/C39H43N3O.ClH/c1-6-41(7-2)32-21-15-29(16-22-32)39(30-17-23-33(24-18-30)42(8-3)9-4)37-27-28-38(36-14-12-11-13-35(36)37)40-31-19-25-34(26-20-31)43-10-5;/h11-28H,6-10H2,1-5H3;1H/b40-38+;
• InChI Key： HLSSMVIOSHNMBX-PMMDDIHZSA-N
• SMILES： [Cl-].O(CC)C1C=CC(=CC=1)[NH+]=C1C=CC(C2C=CC=CC=21)=C(C1C=CC(=CC=1)N(CC)CC)C1C=CC(=CC=1)N(CC)CC |c:10,t:22|

Computed Properties

• Exact Mass: 658.32100
• Monoisotopic Mass: 605.3172907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 888
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.7Ų

Experimental Properties

• PSA: 79.78000
• LogP: 1.08760

Ethanaminium,N-[4-[[4-(diethylamino)phenyl][4-[(4-ethoxyphenyl)amino]-1-naphthalenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,chloride (1:1) Security Information

• Hazardous Material transportation number：UN 3143
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)